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Furametpyr Profile and Properties

Furametpyr is a systemic pyrazole carboxamide fungicide with both protective and curative properties [1].

Its introduction dates back to 1996 in Japan [1]. The table below summarizes its core identifiers and key

physicochemical properties [1].

Property Value / Description

IUPAC Name (RS)-5-chloro-N-(1,3-dihydro-1,1,3-trimethylisobenzofuran-4-yl)-1,3-

dimethylpyrazole-4-carboxamide

CAS No. 123572-88-3

Molecular Formula C₁₇H₂₀ClN₃O₂

Molecular Mass 333.81 g/mol

Chemical Class Pyrazole fungicide; Carboxamide fungicide

Physical State Colourless crystalline solid

Melting Point 150 °C
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Property Value / Description

Water Solubility (at
20°C)

255 mg/L (moderate)

Log P (at 20°C) 2.36 (low)

Vapour Pressure (at
20°C)

0.000112 mPa (low volatility)

Primary Use Control of sheath blight in rice [1]. Considered obsolete but may be available in

some countries [1].

Mode of Action and Metabolic Pathway

Furametpyr acts systemically by inhibiting mitochondrial succinate dehydrogenase, a key enzyme in the

respiratory electron transport chain [1]. According to the Fungicide Resistance Action Committee (FRAC), it

is classified under Group 7 [1].

The metabolic pathway of furametpyr has been studied in rats and in vitro with human enzymes. The

following diagram illustrates the major biotransformation reactions and the key human cytochrome P450

enzymes involved.
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Major furametpyr biotransformation reactions and involved human CYPs [2] [3].

Analytical Methodology for Residue Detection

A modern, validated method for detecting furametpyr residues in foodstuffs uses QuEChERS extraction

with HPLC-MS/MS [4]. This protocol is summarized below.

Step Parameter Description

1.
Extraction

Method QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe)

Solvent Acetonitrile

2. Cleanup Adsorbent Multi-walled carbon nanotubes (MWCNTs) to remove pigments and
other impurities.
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Step Parameter Description

3. Analysis Technique High-Performance Liquid Chromatography tandem Mass Spectrometry
(HPLC-MS/MS)

Ionization
Mode

Positive electrospray ionization (ESI+)

4.
Application

Matrices Validated for 12 food matrices including vegetables, fruits, grains, and
herbs (e.g., tomato, cucumber, apple, grape, rice, wheat, soybean).

Synthesis and Context Among Pyrazole Fungicides

The industrial synthesis of furametpyr involves constructing a pyrazole-4-carboxamide core, chlorinating it

at the 5-position, and then coupling it with a trimethyl-substituted benzofuran moiety via amide bond

formation [1].

Furametpyr is part of a larger class of succinate dehydrogenase inhibitor (SDHI) fungicides that share

the pyrazole amide structure [4]. Other notable fungicides in this subgroup include [1] [4]:

Bixafen
Penthiopyrad
Pydiflumetofen
Isopyrazam
Penflufen
Sedaxane
Benzovindiflupyr

Key Insights for Professionals

Metabolism & Toxicology: The identification of specific human cytochrome P450 enzymes
(CYP1A1, 1A2, 2C19, 3A4) responsible for its primary N-demethylation is crucial for understanding its

metabolic fate and potential for drug-fungicide interactions [2] [3].
Resistance Monitoring: As an SDHI fungicide, furametpyr is subject to the resistance risks

common to this group. Continuous monitoring and adherence of anti-resistance management
strategies are essential [5].
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Analytical Advancement: The development of multi-residue methods capable of simultaneously

detecting furametpyr and seven other pyrazole amide fungicides across diverse food matrices
represents a significant step forward in food safety monitoring and regulatory compliance [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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